Cas no 1270521-18-0 (3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol
• CAS No: 1270521-18-0
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 6462720
• PubChem ID: 55295933
• Update Time: 2025-05-21

3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol
• 2-Thiophenepropanol, γ-amino-5-chloro-

• Inchi： 1S/C7H10ClNOS/c8-7-2-1-6(11-7)5(9)3-4-10/h1-2,5,10H,3-4,9H2
• InChI Key： GNWAGCGACSWXMG-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N)CCO

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±37.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS No. 1270521-18-0)

3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS No. 1270521-18-0) is a specialized organic compound featuring a unique combination of functional groups, including an amino group, a chlorothiophene moiety, and a propanol backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical research. The presence of the 5-chlorothiophen-2-yl group enhances its potential for applications in drug discovery, particularly in the development of targeted therapies for metabolic and inflammatory conditions, which are currently trending topics in biomedical research.

In recent years, the demand for heterocyclic compounds like 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol has surged due to their role in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely studied in oncology and autoimmune diseases. The compound's chlorothiophene component also aligns with the growing focus on sustainable chemistry, as it offers opportunities for greener synthesis routes and reduced environmental impact.

The synthesis of 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its amino-propanol segment is critical for improving solubility and bioavailability, making it a valuable candidate for drug formulation optimization. These properties are frequently searched by chemists and formulators seeking high-performance intermediates for preclinical studies.

From an industrial perspective, CAS No. 1270521-18-0 is gaining attention in the fine chemicals sector, where precision and purity are paramount. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards. The compound's stability under various pH conditions further enhances its utility in API manufacturing, a topic of high relevance in pharmaceutical forums and search queries.

Emerging trends in computational chemistry have also spotlighted 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol as a subject for molecular docking studies. Its structural features allow researchers to explore interactions with enzyme active sites, addressing common search queries about structure-activity relationships (SAR). This aligns with the broader scientific community's interest in rational drug design and AI-assisted compound screening.

In summary, 3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS No. 1270521-18-0) represents a convergence of synthetic versatility and biological relevance. Its applications span from medicinal chemistry to material science, reflecting the interdisciplinary nature of modern chemical research. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in both academic and industrial settings.